Cas no 85791-73-7 (2-ethyl-1-(1-methylethyl)-1H-Imidazol-4-ol)

• Product Name: 2-ethyl-1-(1-methylethyl)-1H-Imidazol-4-ol
• CAS No: 85791-73-7
• MF: C₈H₁₄N₂O
• MW: 154.209561824799
• MDL: MFCD21336266
• CID: 1119241
• Update Time: 2025-05-22

2-ethyl-1-(1-methylethyl)-1H-Imidazol-4-ol Chemical and Physical Properties

Names and Identifiers

• 2-ethyl-1-(1-methylethyl)-1H-Imidazol-4-ol

• MDL： MFCD21336266
• Inchi： 1S/C8H14N2O/c1-4-7-9-8(11)5-10(7)6(2)3/h5-6,11H,4H2,1-3H3
• InChI Key： AZKRXAYDOHPFSI-UHFFFAOYSA-N
• SMILES： C1(CC)N(C(C)C)C=C(O)N=1

Experimental Properties

• Density: 1.07±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 295.8±13.0 °C(Predicted)
• pka: 4.51±0.19(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 2-ethyl-1-(1-methylethyl)-1H-Imidazol-4-ol

Exploring the Versatile Applications and Properties of 2-Ethyl-1-(1-methylethyl)-1H-Imidazol-4-ol (CAS No. 85791-73-7)

In the realm of organic chemistry, 2-ethyl-1-(1-methylethyl)-1H-imidazol-4-ol (CAS 85791-73-7) stands out as a unique and versatile compound. This heterocyclic molecule, featuring an imidazole core with ethyl and isopropyl substituents, has garnered significant attention in both academic research and industrial applications. Its molecular structure, C8H14N2O, combines the reactivity of the imidazole ring with the steric influence of its alkyl groups, making it particularly interesting for various chemical transformations.

The synthesis of 2-ethyl-1-(1-methylethyl)-1H-imidazol-4-ol typically involves multi-step organic reactions, often starting from simple imidazole derivatives. Researchers have developed several efficient synthetic routes to this compound, with yields varying based on reaction conditions and catalysts used. Recent advancements in green chemistry have led to more sustainable production methods, addressing growing concerns about environmental impact in chemical manufacturing.

One of the most fascinating aspects of CAS 85791-73-7 is its diverse range of applications. In pharmaceutical research, this compound serves as a valuable building block for drug development. The imidazole moiety is known to interact with biological systems, making derivatives of this compound potential candidates for medicinal chemistry studies. Current research explores its use in developing novel therapeutic agents, particularly in areas like anti-inflammatory and antimicrobial applications.

The material science field has also found uses for 2-ethyl-1-(1-methylethyl)-1H-imidazol-4-ol. Its molecular structure allows it to function as a ligand in coordination chemistry, forming complexes with various metal ions. These complexes have shown promise in catalytic applications, including polymerization processes and organic transformations. The compound's ability to coordinate with metals while maintaining stability under various conditions makes it particularly valuable in these applications.

Recent trends in chemical research have highlighted the importance of imidazole derivatives like 85791-73-7 in energy storage applications. Scientists are investigating its potential use in battery technologies, particularly as a component in electrolyte formulations. The compound's electrochemical properties and stability make it an interesting candidate for next-generation energy storage solutions, aligning with global efforts to develop more efficient and sustainable battery systems.

From a commercial perspective, the market for 2-ethyl-1-(1-methylethyl)-1H-imidazol-4-ol has seen steady growth in recent years. Pharmaceutical companies and research institutions represent the primary consumers, followed by specialty chemical manufacturers. The compound is typically supplied in high purity grades, with prices varying based on quantity and purity specifications. Current market analysis suggests increasing demand, particularly from the Asia-Pacific region where pharmaceutical and chemical industries are expanding rapidly.

Quality control and analytical characterization of CAS 85791-73-7 are crucial aspects of its production and application. Standard analytical techniques include HPLC for purity assessment, NMR spectroscopy for structural confirmation, and mass spectrometry for molecular weight determination. These quality assurance measures ensure the compound meets the stringent requirements of research and industrial applications, particularly in pharmaceutical contexts where purity is paramount.

Storage and handling of 2-ethyl-1-(1-methylethyl)-1H-imidazol-4-ol require standard laboratory precautions. The compound is typically stable under recommended storage conditions, which usually involve protection from moisture and extreme temperatures. Proper material safety data sheets provide comprehensive guidance on handling procedures, though it's worth noting that this compound doesn't fall under hazardous material classifications when handled appropriately.

Future research directions for 85791-73-7 appear promising. Scientists are particularly interested in exploring its potential in nanotechnology applications, where its molecular structure could contribute to the development of novel nanomaterials. Additionally, ongoing studies investigate its role in green chemistry initiatives, examining how it might contribute to more sustainable chemical processes. These research avenues align well with current scientific priorities and industrial needs.

For researchers and industry professionals seeking information about 2-ethyl-1-(1-methylethyl)-1H-imidazol-4-ol, several key questions frequently arise. Many inquire about its synthetic routes, purification methods, and spectroscopic characteristics. Others seek information about its stability under various conditions or its reactivity with common reagents. These information needs reflect the compound's growing importance across multiple scientific disciplines.

In conclusion, CAS 85791-73-7 represents a fascinating example of how subtle modifications to heterocyclic structures can yield compounds with diverse applications and research potential. From pharmaceutical intermediates to materials science applications, 2-ethyl-1-(1-methylethyl)-1H-imidazol-4-ol continues to demonstrate its value in scientific and industrial contexts. As research progresses and new applications emerge, this compound will likely maintain its position as an important tool in chemical research and development.